Cas no 2172264-40-1 (5-(bromomethyl)-1-(3,5-dimethylphenyl)-1H-pyrazole)

• Product Name: 5-(bromomethyl)-1-(3,5-dimethylphenyl)-1H-pyrazole
• CAS No: 2172264-40-1
• MF: C₁₂H₁₃BrN₂
• MW: 265.149021863937
• CID: 5899181
• PubChem ID: 165590249
• Update Time: 2025-08-05

5-(bromomethyl)-1-(3,5-dimethylphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-1-(3,5-dimethylphenyl)-1H-pyrazole
• EN300-1591413
• 2172264-40-1

• Inchi： 1S/C12H13BrN2/c1-9-5-10(2)7-12(6-9)15-11(8-13)3-4-14-15/h3-7H,8H2,1-2H3
• InChI Key： SHXDRGRHWAAYIA-UHFFFAOYSA-N
• SMILES： BrCC1=CC=NN1C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 264.02621g/mol
• Monoisotopic Mass: 264.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(bromomethyl)-1-(3,5-dimethylphenyl)-1H-pyrazole

Introduction to 5-(bromomethyl)-1-(3,5-dimethylphenyl)-1H-pyrazole (CAS No. 2172264-40-1)

5-(bromomethyl)-1-(3,5-dimethylphenyl)-1H-pyrazole (CAS No. 2172264-40-1) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and structural flexibility. The presence of a bromomethyl group and a 3,5-dimethylphenyl substituent imparts unique chemical and biological properties to this molecule, making it an intriguing subject for both academic research and industrial development.

The structure of 5-(bromomethyl)-1-(3,5-dimethylphenyl)-1H-pyrazole can be described as follows: it consists of a pyrazole ring with a bromomethyl group attached at the 5-position and a 3,5-dimethylphenyl group attached at the 1-position. The pyrazole ring is a five-membered heterocyclic compound containing two nitrogen atoms, which contribute to its chemical reactivity and biological activity. The bromomethyl group is a reactive functional group that can undergo various chemical transformations, such as nucleophilic substitution reactions, making it useful in synthetic chemistry. The 3,5-dimethylphenyl group provides additional steric and electronic effects that can influence the compound's properties.

In the realm of pharmaceutical research, 5-(bromomethyl)-1-(3,5-dimethylphenyl)-1H-pyrazole has shown promise as a lead compound for the development of new drugs. Pyrazoles are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent studies have demonstrated that compounds with similar structures exhibit potent anti-inflammatory, analgesic, and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry reported that a series of pyrazole derivatives with bromomethyl groups exhibited significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

The bromomethyl group in 5-(bromomethyl)-1-(3,5-dimethylphenyl)-1H-pyrazole can also serve as a bioisostere for other functional groups in drug design. Bioisosteres are atoms or groups of atoms that have similar physical or chemical properties and can replace each other in organic molecules without significantly altering their biological activity. This property makes 5-(bromomethyl)-1-(3,5-dimethylphenyl)-1H-pyrazole an attractive candidate for optimizing the pharmacological properties of lead compounds during drug discovery processes.

In addition to its potential in pharmaceuticals, 5-(bromomethyl)-1-(3,5-dimethylphenyl)-1H-pyrazole has found applications in agrochemicals. Pyrazoles are widely used as herbicides and fungicides due to their high efficacy and low toxicity. The presence of the bromomethyl group can enhance the herbicidal or fungicidal activity of these compounds by improving their binding affinity to target sites or by altering their metabolic stability in plants or fungi. A recent study published in the Pest Management Science journal reported that pyrazole derivatives with bromomethyl groups showed enhanced herbicidal activity against several weed species.

The synthetic accessibility of 5-(bromomethyl)-1-(3,5-dimethylphenyl)-1H-pyrazole is another factor contributing to its popularity in research and development. Various synthetic routes have been developed to prepare this compound efficiently. One common method involves the reaction of 3,5-dimethylaniline with an appropriate α-bromo ketone followed by cyclization under acidic conditions. This synthetic strategy allows for the easy modification of the substituents on the pyrazole ring, enabling researchers to explore a wide range of structural variations and optimize the desired properties.

In materials science, 5-(bromomethyl)-1-(3,5-dimethylphenyl)-1H-pyrazole has been investigated for its potential use in functional materials such as polymers and coatings. The reactive bromomethyl group can be used to introduce cross-linking or grafting sites into polymer chains, leading to improved mechanical properties or enhanced chemical resistance. Additionally, the presence of aromatic substituents can influence the optical and electronic properties of these materials, making them suitable for applications in optoelectronics and sensors.

To further understand the biological activity and mechanism of action of 5-(bromomethyl)-1-(3,5-dimethylphenyl)-1H-pyrazole, several studies have been conducted using both in vitro and in vivo models. In vitro assays have shown that this compound can selectively inhibit specific enzymes or receptors involved in disease pathways. For example, it has been reported to inhibit phosphodiesterase (PDE) enzymes, which play a crucial role in regulating intracellular cyclic nucleotide levels and are implicated in various diseases such as cardiovascular disorders and neurological conditions.

In vivo studies have also provided valuable insights into the pharmacokinetic and pharmacodynamic properties of 5-(bromomethyl)-1-(3,5-dimethylphenyl)-1H-pyrazole. These studies have demonstrated that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. Additionally, it has shown low toxicity at therapeutic doses, making it a promising candidate for further preclinical development.

The future prospects for 5-(bromomethyl)-1-(3,5-dimethylphenyl)-1H-pyrazole are promising across multiple fields. In pharmaceuticals, ongoing research aims to identify novel therapeutic targets and optimize lead compounds for clinical trials. In agrochemicals, efforts are focused on developing more effective and environmentally friendly herbicides and fungicides. In materials science, there is growing interest in exploring new applications for functional materials derived from this compound.

In conclusion, 5-(bromomethyl)-1-(3,5-dimethylphenyl)-1H-pyrazole (CAS No. 2172264-40-1) is a multifaceted organic compound with significant potential across various scientific disciplines. Its unique structure and versatile properties make it an attractive candidate for further research and development. As new findings continue to emerge from ongoing studies, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions for real-world challenges.